![molecular formula C12H9N3O3 B6264817 4-[2-(3-nitrophenyl)diazen-1-yl]phenol CAS No. 1081835-34-8](/img/no-structure.png)
4-[2-(3-nitrophenyl)diazen-1-yl]phenol
Description
“4-[2-(3-nitrophenyl)diazen-1-yl]phenol” is a chemical compound with the CAS Number: 1081835-34-8 . It has a molecular weight of 243.22 . The IUPAC name for this compound is (E)-4-((3-nitrophenyl)diazenyl)phenol .
Molecular Structure Analysis
The InChI code for “4-[2-(3-nitrophenyl)diazen-1-yl]phenol” is1S/C12H9N3O3/c16-12-6-4-9(5-7-12)13-14-10-2-1-3-11(8-10)15(17)18/h1-8,16H/b14-13+ . This code represents the molecular structure of the compound.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[2-(3-nitrophenyl)diazen-1-yl]phenol involves the diazotization of 3-nitroaniline followed by coupling with phenol.", "Starting Materials": [ "3-nitroaniline", "sodium nitrite", "hydrochloric acid", "phenol", "sodium hydroxide", "water", "ice" ], "Reaction": [ "Dissolve 3-nitroaniline in hydrochloric acid and cool the solution in an ice bath.", "Slowly add sodium nitrite to the solution while stirring until the diazonium salt is formed.", "In a separate flask, dissolve phenol in sodium hydroxide solution.", "Add the diazonium salt solution to the phenol solution while stirring.", "Maintain the temperature below 10°C during the addition.", "Stir the reaction mixture for 30 minutes.", "Acidify the reaction mixture with hydrochloric acid.", "Filter the precipitated product and wash with water.", "Dry the product in a desiccator." ] } | |
CAS RN |
1081835-34-8 |
Product Name |
4-[2-(3-nitrophenyl)diazen-1-yl]phenol |
Molecular Formula |
C12H9N3O3 |
Molecular Weight |
243.2 |
Purity |
95 |
Origin of Product |
United States |
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